Cas no 1805917-51-4 (2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805917-51-4
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4841117
• Update Time: 2025-06-08

2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-6-2-4(8(15)16)7(14-5(6)3-10)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： VEHWHYZMBZUTGE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(=O)O)=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805917-51-4)

The compound 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805917-51-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a carboxylic acid functionality, this molecule serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.

One of the key reasons for the growing interest in 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid is its potential role in the development of novel bioactive compounds. The presence of the trifluoromethoxy group, in particular, is known to enhance metabolic stability and lipophilicity, making it a valuable moiety in medicinal chemistry. Recent studies have highlighted its utility in the synthesis of kinase inhibitors and other small-molecule therapeutics, aligning with the current trend toward targeted therapies in oncology and autoimmune diseases.

In addition to its pharmaceutical applications, this compound is also being investigated for its use in agrochemical formulations. The bromomethyl group offers a reactive site for further functionalization, enabling the creation of derivatives with potential herbicidal or pesticidal activity. As the agricultural sector seeks more sustainable and efficient solutions, 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid could play a pivotal role in the development of next-generation crop protection agents.

The synthesis and characterization of 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Researchers often inquire about the optimal conditions for its synthesis, storage, and handling, reflecting the compound's sensitivity to environmental factors like moisture and temperature.

Another area of interest is the compound's potential in material science, particularly in the design of organic electronic materials. The pyridine core, combined with electron-withdrawing groups like trifluoromethoxy, can influence the electronic properties of polymers and small molecules. This has led to exploratory studies in organic light-emitting diodes (OLEDs) and conductive polymers, where such derivatives could improve performance and stability.

From a commercial perspective, the demand for 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Its CAS No. 1805917-51-4 serves as a unique identifier, facilitating precise sourcing and regulatory compliance.

In summary, 2-(Bromomethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid represents a cutting-edge intermediate with broad applicability across multiple industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery, agrochemicals, and advanced materials. As scientific advancements continue to uncover new possibilities, this compound is poised to remain a focal point of innovation and development.